Cas no 1314935-34-6 (5-Chloro-3-cyclopropyl-1,2-oxazole)

• Product Name: 5-Chloro-3-cyclopropyl-1,2-oxazole
• CAS No: 1314935-34-6
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 4727045
• PubChem ID: 55265216
• Update Time: 2025-06-28

5-Chloro-3-cyclopropyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-cyclopropyl-1,2-oxazole
• 5-Chloro-3-cyclopropyl-1,2-oxazole

• Inchi： 1S/C6H6ClNO/c7-6-3-5(8-9-6)4-1-2-4/h3-4H,1-2H2
• InChI Key： OATRLUPRTKUQKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2CC2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 26

Additional information on 5-Chloro-3-cyclopropyl-1,2-oxazole

Comprehensive Overview of 5-Chloro-3-cyclopropyl-1,2-oxazole (CAS No. 1314935-34-6): Properties, Applications, and Research Insights

5-Chloro-3-cyclopropyl-1,2-oxazole (CAS No. 1314935-34-6) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural features. This oxazole derivative combines a chloro-substituted ring with a cyclopropyl group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound’s molecular formula, C₆H₆ClNO, highlights its compact yet functionalized architecture. Its lipophilic nature and hydrogen-bond acceptor properties make it valuable in designing bioactive molecules. Recent studies emphasize its role in optimizing pharmacokinetic profiles, aligning with trends in fragment-based drug design (FBDD). As the demand for small-molecule therapeutics grows, 5-Chloro-3-cyclopropyl-1,2-oxazole stands out for its balance of stability and reactivity.

In agrochemical applications, this heterocyclic scaffold is investigated for its potential in developing crop protection agents. Its structural motifs mimic natural products, enabling eco-friendly solutions—a priority amid rising interest in sustainable agriculture. Patent literature reveals its incorporation into formulations targeting pest resistance, a hot topic given global food security challenges.

Synthetic routes to 1314935-34-6 often involve cyclization strategies or cross-coupling reactions, with yields optimized via microwave-assisted synthesis—a technique gaining traction for efficiency. Analytical characterization typically employs NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for downstream applications.

From an SEO perspective, queries like "5-Chloro-3-cyclopropyl-1,2-oxazole synthesis" or "CAS 1314935-34-6 applications" reflect user interest in practical methodologies. Addressing these, we note that recent green chemistry approaches reduce hazardous byproducts, aligning with industry shifts toward benign-by-design principles. Furthermore, computational studies (QSAR modeling) predict its ADMET properties, bridging experimental and in silico research.

Safety data sheets emphasize standard lab precautions for handling, though it’s not classified as high-risk. Storage recommendations include inert atmospheres to preserve stability—a detail often searched by industrial users. As regulatory landscapes evolve (e.g., REACH, FDA guidelines), understanding such compounds’ environmental fate becomes critical.

In summary, 5-Chloro-3-cyclopropyl-1,2-oxazole exemplifies innovation at the intersection of chemistry and biology. Its adaptability across life sciences and alignment with precision synthesis trends ensure enduring relevance. Future directions may explore its catalytic applications or hybrid materials, reflecting the compound’s untapped potential.